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Compound of Interest

Compound Name: Lapazine

Cat. No.: B1248162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of Lapazine, a synthetic

phenazine derivative of interest for its potential therapeutic applications. The synthesis involves

the condensation of β-lapachone with o-phenylenediamine, which can be efficiently achieved

through microwave-assisted synthesis.

Chemical Properties of Lapazine
Property Value

Molecular Formula C₂₁H₁₈N₂O

Molecular Weight 314.4 g/mol

Appearance Yellow solid[1]

Experimental Protocols
Synthesis of Lapazine from β-Lapachone
This protocol details a microwave-assisted method for the synthesis of Lapazine from β-

lapachone and o-phenylenediamine. This method offers high yields and significantly reduced

reaction times compared to conventional heating.[2]

Materials:
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β-lapachone

o-phenylenediamine

Water (deionized)

Silica gel for column chromatography

Hexane (analytical grade)

Ethyl acetate (analytical grade)

Equipment:

Microwave reactor

Reaction vessel suitable for microwave synthesis

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Glass column for chromatography

Standard laboratory glassware

Procedure:

Reaction Setup: In a suitable microwave reactor vessel, combine β-lapachone and o-

phenylenediamine.

Microwave Irradiation: Seal the vessel and subject the reaction mixture to microwave

irradiation under the following conditions:

Temperature: 150°C

Pressure: 4.5 bar

Time: 15 minutes[2]
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Work-up: After the reaction is complete, allow the vessel to cool to room temperature. Add

water to the reaction mixture to precipitate the crude product.

Isolation: Collect the yellow precipitate by vacuum filtration and wash it three times with

water.[2]

Purification: Purify the crude Lapazine by silica gel column chromatography using a mixture

of hexane-ethyl acetate (95:5) as the eluent.[2]

Drying: After column chromatography, combine the fractions containing the pure product and

remove the solvent using a rotary evaporator to obtain Lapazine as a yellow solid.

Quantitative Data
The microwave-assisted synthesis of Lapazine from β-lapachone provides the following

results:

Parameter Value Analytical Method

Yield >85%[2]
Gravimetric analysis after

purification

Purity 98.9%[1]
Gas Chromatography-Flame

Ionization Detector (GC-FID)

Visualizations
Logical Workflow for Lapazine Synthesis
The following diagram illustrates the key steps in the laboratory synthesis of Lapazine.
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Caption: Workflow for the synthesis of Lapazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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